methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine hydrochloride

• IUPAC Name: N-methyl-1-(1-methylimidazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H11N3.ClH/c1-7-3-6-4-9(2)5-8-6;/h4-5,7H,3H2,1-2H3;1H
• InChI Key: XGQIGMNKOIILQY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CN(C=N1)C.Cl
• Molecular Formula: C6H12ClN3
• Molecular Weight: 161.63 g/mol

Description

Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine is an organic compound with the CAS Number: 1083246-52-9. It is a colorless liquid that is used as a specialty solvent, a base, and as a precursor to some ionic liquids. The IUPAC name for this compound is N-methyl (1-methyl-1H-imidazol-4-yl)methanamine.

Synthesis Analysis

The compound can be synthesized by methylation of imidazole at the pyridine-like nitrogen and subsequent deprotonation. Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Molecular Structure Analysis

The molecular structure of methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine is represented by the SMILES string Cn1cnc(CN)c1. The InChI code for this compound is 1S/C6H11N3/c1-7-3-6-4-9(2)5-8-6/h4-5,7H,3H2,1-2H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 125.17. It is a liquid at room temperature. The compound has a storage temperature of 4 degrees Celsius.

Safety and Hazards

The compound is classified as dangerous with hazard statements H314 and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.